Cas no 2727-69-7 (Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)-)

• Product Name: Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)-
• CAS No: 2727-69-7
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 263395
• PubChem ID: 137697
• Update Time: 2025-06-09

Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)-
• 2,2,2-trifluoro-N-(3-methylphenyl)acetamide
• Acetamide, N-(3-methylphenyl)- 2,2,2-trifluoro-
• MFCD00583987
• CS-0281033
• EN300-748975
• SCHEMBL5546919
• AKOS003857432
• CHEMBL4964130
• AE-641/04230048
• 2,2,2-Trifluoro-N-(m-tolyl)acetamide
• Acetamide, 2,2,2-trifluoro-N-(3-methylphenyl)-
• 2727-69-7
• DTXSID70181719

• Inchi： 1S/C9H8F3NO/c1-6-3-2-4-7(5-6)13-8(14)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key： TYEUVUSAPIDKLP-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 203.05584
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)-

Comprehensive Overview of Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)- (CAS No. 2727-69-7)

Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)-, with the CAS number 2727-69-7, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its trifluoroacetamide moiety and a 3-methylphenyl substituent, is widely utilized in pharmaceutical synthesis, agrochemical development, and material science. Its unique chemical structure makes it a valuable intermediate in the production of high-performance materials and bioactive molecules.

The growing interest in 2,2,2-trifluoro-N-(3-methylphenyl)acetamide is driven by its versatile applications. Researchers are particularly focused on its role in the synthesis of fluorinated compounds, which are known for their enhanced stability and bioavailability. Fluorinated molecules, such as this trifluoroacetamide derivative, are increasingly sought after in drug discovery due to their ability to improve metabolic resistance and binding affinity. This aligns with current trends in medicinal chemistry, where fluorination is a key strategy for optimizing drug candidates.

In addition to its pharmaceutical relevance, Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)- is also explored in agrochemical formulations. The compound's fluorine atoms contribute to its pesticidal and herbicidal efficacy, making it a potential candidate for next-generation crop protection agents. With the global push toward sustainable agriculture, the demand for innovative agrochemicals like this 3-methylphenyl trifluoroacetamide is expected to rise, addressing challenges such as pest resistance and environmental impact.

From a technical perspective, the synthesis and purification of CAS 2727-69-7 require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are commonly employed to characterize this compound. These methods are critical for verifying its structural integrity and assessing its suitability for specific applications. The compound's stability under various conditions is another area of active investigation, particularly for industrial-scale production.

Environmental and safety considerations are also paramount when working with 2,2,2-trifluoro-N-(3-methylphenyl)acetamide. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize exposure and ensure workplace safety. Researchers and manufacturers are increasingly adopting green chemistry principles to reduce waste and improve the sustainability of processes involving this compound. This reflects the broader shift toward eco-friendly practices in chemical production.

The future prospects of Acetamide,2,2,2-trifluoro-N-(3-methylphenyl)- are promising, with ongoing studies exploring its potential in emerging fields such as nanotechnology and electronic materials. Its fluorine-rich structure could be leveraged to develop advanced coatings or conductive polymers, further expanding its industrial applicability. As scientific advancements continue, this compound is likely to play a pivotal role in innovation across multiple sectors.